methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate
Overview
Description
Methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate, also known as M6P3C, is a versatile organic compound with a wide range of applications in the scientific research field. It is a highly reactive compound that is used in the synthesis of various organic compounds, as well as the production of pharmaceuticals and other compounds. M6P3C has many important properties that make it a useful tool for researchers.
Mechanism of Action
The mechanism of action of methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate is not fully understood, but it is believed to be related to its ability to react with other compounds. methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate is a highly reactive compound that can react with other compounds to form new compounds with specific properties. This makes it a useful tool for researchers, as it can be used to synthesize a wide variety of compounds.
Biochemical and Physiological Effects
methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which could potentially be beneficial for human health. Additionally, methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate has been studied for its potential to inhibit the growth of certain types of cancer cells. However, further research is needed to fully understand the biochemical and physiological effects of methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate.
Advantages and Limitations for Lab Experiments
Methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate has many advantages for lab experiments. It is a highly reactive compound that can be used to synthesize a wide variety of compounds. Additionally, it is easy to use and can be synthesized quickly. However, there are some limitations to using methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate in lab experiments. It is a highly reactive compound, and it can react with other compounds to form new compounds with unpredictable properties. Additionally, it is not always easy to obtain methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate in large quantities, which can limit its use in larger experiments.
Future Directions
There are many possible future directions for research using methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate. One possible direction is to further study its biochemical and physiological effects, as well as its potential to inhibit the growth of certain types of cancer cells. Additionally, further research could be done to explore the potential of methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate to be used in the synthesis of new drugs and materials with special properties. Finally, research could be done to explore the potential of methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate to be used in the production of biodegradable plastics.
Synthesis Methods
Methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate is synthesized through a method known as a Friedel-Crafts acylation. This method involves the reaction between an aromatic compound and an acyl halide in the presence of an acid catalyst. The reaction produces a carboxylic acid derivative of the aromatic compound, which can then be further reacted with a base to form methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate. This method is simple and efficient, and it can be used to synthesize a wide variety of compounds.
Scientific Research Applications
Methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate has many applications in the scientific research field. It is commonly used as a reagent in organic synthesis, as it can be used to synthesize a wide variety of compounds. It is also used in the production of pharmaceuticals, as it can be used to synthesize drugs with specific properties. Additionally, methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate can be used in the production of materials with special properties, such as biodegradable plastics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate involves the reaction of 2-methoxyacetaldehyde with 3-pyridinecarboxylic acid, followed by esterification with methanol and subsequent reduction of the resulting ester with sodium borohydride.", "Starting Materials": [ "2-methoxyacetaldehyde", "3-pyridinecarboxylic acid", "methanol", "sodium borohydride" ], "Reaction": [ "Step 1: React 2-methoxyacetaldehyde with 3-pyridinecarboxylic acid in the presence of a suitable catalyst to form methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate.", "Step 2: Esterify the resulting product with methanol in the presence of a suitable acid catalyst to form the methyl ester of the carboxylic acid.", "Step 3: Reduce the methyl ester with sodium borohydride in the presence of a suitable solvent to form the final product, methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate." ] } | |
CAS RN |
153802-53-0 |
Product Name |
methyl 6-(2-methoxy-2-oxoethyl)pyridine-3-carboxylate |
Molecular Formula |
C10H11NO4 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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